Cas no 1020102-42-4 ((2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid)

(2S)-2-{(Benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid is a chiral amino acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group and a 1,2,3-triazole moiety. The Cbz group enhances stability and facilitates selective deprotection under mild hydrogenolysis conditions, making it valuable in peptide synthesis. The triazole functionality offers click chemistry compatibility, enabling efficient conjugation with alkynes via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Its stereocenter at the α-carbon ensures enantioselective applications in asymmetric synthesis and drug development. The carboxylic acid group provides further derivatization potential for coupling reactions. This compound is particularly useful in medicinal chemistry for constructing bioactive peptides or heterocyclic hybrids with improved pharmacokinetic properties. Its structural versatility supports applications in targeted drug design and bioconjugation strategies.
(2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid structure
1020102-42-4 structure
Product Name:(2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid
CAS No:1020102-42-4
MF:C13H14N4O4
MW:290.274662494659
CID:5630964
PubChem ID:67393313
Update Time:2025-07-02

(2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28288139
    • SCHEMBL2401482
    • 1020102-42-4
    • (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid
    • (2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid
    • Inchi: 1S/C13H14N4O4/c18-12(19)11(8-17-7-6-14-16-17)15-13(20)21-9-10-4-2-1-3-5-10/h1-7,11H,8-9H2,(H,15,20)(H,18,19)/t11-/m0/s1
    • InChI Key: DGYFUZPKJIDKLJ-NSHDSACASA-N
    • SMILES: O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CN1C=CN=N1)=O

Computed Properties

  • Exact Mass: 290.10150494g/mol
  • Monoisotopic Mass: 290.10150494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 106Ų

(2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid Pricemore >>

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(2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid Related Literature

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid

Introduction to (2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic Acid (CAS No. 1020102-42-4)

Compound with the chemical identifier CAS No.1020102-42-4 and the product name (2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of functional groups such as the benzyloxy carbonyl and the 1H-1,2,3-triazol-1-yl moiety contributes to its unique chemical properties, making it a valuable candidate for further investigation.

The molecular framework of this compound is meticulously designed to interact with biological targets in a highly specific manner. The stereochemistry at the 2S position enhances its binding affinity and selectivity, which are critical factors in the design of effective pharmaceutical agents. This feature is particularly relevant in the context of modern drug discovery, where precision and efficiency are paramount.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The incorporation of a 1H-1,2,3-triazol-1-yl group into the molecular structure not only imparts stability but also facilitates various chemical transformations. This makes (2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid a versatile intermediate in synthetic chemistry. Researchers have leveraged this compound to develop novel derivatives with enhanced pharmacological properties.

In the realm of drug development, this compound has shown promise as a precursor for synthesizing bioactive molecules. Its structural features allow for modifications that can fine-tune its biological activity. For instance, modifications at the benzyloxy carbonyl group can influence metabolic stability and bioavailability, while alterations at the triazolyl ring can affect receptor binding affinity.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling studies have been instrumental in understanding the interactions between this compound and its target proteins. These studies have provided insights into how structural modifications can enhance efficacy and reduce off-target effects. The integration of computational methods with experimental approaches has accelerated the discovery process significantly.

One of the most exciting applications of this compound is in the development of targeted therapies for complex diseases. Its ability to selectively interact with specific biological pathways makes it an attractive candidate for treating conditions such as cancer and inflammatory disorders. Preclinical studies have demonstrated its potential in modulating key signaling pathways involved in disease progression.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity. These techniques include asymmetric synthesis, which allows for the production of enantiomerically pure compounds like (2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid. The development of efficient synthetic routes is crucial for scaling up production and making these compounds accessible for further research.

The impact of this compound extends beyond academic research. Industrial pharmaceutical companies are increasingly investing in novel molecular entities like this one to develop next-generation drugs. Collaborative efforts between academia and industry have led to significant advancements in drug discovery pipelines. This compound serves as a testament to the power of interdisciplinary research in addressing global health challenges.

Future directions in the study of this compound include exploring its potential in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic treatments that can overcome resistance mechanisms and improve patient outcomes. Additionally, investigating its role in drug delivery systems could open new avenues for enhancing therapeutic efficacy.

The environmental impact of pharmaceutical synthesis is another critical consideration. Green chemistry principles are being integrated into synthetic routes to minimize waste and reduce energy consumption. Innovations such as catalytic processes and solvent-free reactions are being explored to make drug production more sustainable.

In conclusion, (CAS No.1020102-42-4)(2S)-2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug development and biochemical research. As scientific understanding continues to evolve, this compound will undoubtedly play a crucial role in advancing therapeutic strategies for various diseases.

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